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Compound of Interest

Compound Name: 4-Formylcinnamic acid

CAS No.: 23359-08-2

Cat. No.: B1233681

Get Quote

Abstract
4-Formylcinnamic acid (4-FCA) is a versatile bifunctional molecule of significant interest in

medicinal chemistry, materials science, and synthetic organic chemistry. Its structure,

incorporating both a carboxylic acid and an aldehyde, makes it a valuable synthon for the

construction of complex molecular architectures, including pharmaceutical intermediates,

fluorescent probes, and specialized polymers.[1] This document provides an in-depth guide to

the synthesis of 4-formylcinnamic acid, presenting three distinct and reliable protocols. Each

method is detailed with step-by-step instructions, mechanistic insights, and expert commentary

to ensure reproducibility and success. The protocols covered are the Palladium-Catalyzed

Heck Reaction, the Chemoselective Wittig Reaction, and the Direct Oxidation of 4-

Methylcinnamic Acid.

Introduction: The Utility of a Bifunctional Building
Block
4-Formylcinnamic acid serves as a critical linker and building block. The cinnamic acid moiety

provides a rigid, conjugated backbone, while the terminal carboxylic acid and para-aldehyde
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groups offer orthogonal handles for subsequent chemical modifications. The aldehyde can

undergo reactions such as reductive amination, condensation, and further olefination, whereas

the carboxylic acid is amenable to esterification or amidation.[2] This dual reactivity is

leveraged in the development of:

Pharmaceuticals: As a precursor for drugs targeting inflammation and cancer.[1]

Organic Materials: For the synthesis of liquid crystals and polymers with unique

photochemical properties.[1]

Fluorescent Dyes: Acting as a core scaffold for advanced imaging agents.

Choosing the appropriate synthetic route to 4-FCA depends on factors such as starting material

availability, required scale, and laboratory capabilities. This guide aims to equip researchers

with the knowledge to select and execute the most suitable protocol for their specific needs.

Physicochemical & Spectroscopic Data
A summary of the key properties of 4-formylcinnamic acid is presented below. This data is

crucial for its identification and purity assessment during and after synthesis.

Property Value Reference(s)

IUPAC Name
(2E)-3-(4-formylphenyl)prop-2-

enoic acid
[3][4]

CAS Number 23359-08-2 [3]

Molecular Formula C₁₀H₈O₃ [3][5]

Molar Mass 176.17 g/mol

Appearance
Light yellow to beige crystalline

powder
[3][4]

Melting Point 250-255 °C [3][4]

Purity (Typical) ≥97.5% (Titration with NaOH) [3][4]
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Overview of Synthetic Strategies
Several robust methods exist for the synthesis of 4-FCA. This guide details three common

approaches, each starting from a different commercially available precursor. The choice of

method allows for flexibility based on reagent cost, availability, and reaction conditions.

Starting Materials

Final Product

4-Iodobenzaldehyde +
Acrylic Acid Heck Reaction

Terephthalaldehyde +
Wittig Reagent Wittig Reaction

4-Methylcinnamic Acid Oxidation

4-Formylcinnamic Acid

Click to download full resolution via product page

Caption: Key synthetic pathways to 4-Formylcinnamic acid.

Protocol 1: Palladium-Catalyzed Heck Reaction
The Mizoroki-Heck reaction is a powerful method for forming carbon-carbon bonds by coupling

an unsaturated halide with an alkene.[6] This protocol details the synthesis of 4-FCA from 4-

iodobenzaldehyde and acrylic acid, offering high stereoselectivity for the desired (E)-alkene.[7]

Principle & Mechanism
The reaction is catalyzed by a palladium(0) species, which undergoes a catalytic cycle

involving oxidative addition to the aryl halide, coordination and insertion of the alkene, and

subsequent β-hydride elimination to yield the product and regenerate the catalyst.[7]
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Caption: Simplified catalytic cycle for the Heck Reaction.

Materials and Reagents
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4-Iodobenzaldehyde (98%)

Acrylic acid (99%)

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Sodium carbonate (Na₂CO₃), anhydrous

N,N-Dimethylformamide (DMF), anhydrous

Ethyl acetate (EtOAc), reagent grade

Hexanes, reagent grade

Hydrochloric acid (HCl), 2 M solution

Deionized water

Magnesium sulfate (MgSO₄), anhydrous

Step-by-Step Protocol
Catalyst Preparation: In a flame-dried 250 mL three-neck round-bottom flask equipped with a

magnetic stirrer, reflux condenser, and nitrogen inlet, add palladium(II) acetate (e.g., 0.05

mmol) and triphenylphosphine (e.g., 0.1 mmol).

Reaction Setup: Add 4-iodobenzaldehyde (5.0 mmol, 1.16 g) and anhydrous sodium

carbonate (15.0 mmol, 1.59 g).

Solvent and Reagent Addition: Evacuate and backfill the flask with nitrogen three times. Add

anhydrous DMF (50 mL) via syringe, followed by acrylic acid (7.5 mmol, 0.51 mL).

Pro-Tip:Using anhydrous DMF is crucial as water can affect catalyst activity. The base

(Na₂CO₃) neutralizes the hydrohalic acid formed during the catalytic cycle, which is

essential for catalyst regeneration.[8][9]
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Reaction: Heat the mixture to 100-110 °C with vigorous stirring under a nitrogen atmosphere.

Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 7:3

hexanes:ethyl acetate mobile phase). The reaction is typically complete within 12-24 hours.

Work-up: Cool the reaction mixture to room temperature. Pour the mixture into 200 mL of 2

M HCl (aq). This will protonate the carboxylate salt to precipitate the crude product.

Extraction: Extract the aqueous mixture with ethyl acetate (3 x 100 mL). Combine the

organic layers.

Washing: Wash the combined organic layers with brine (2 x 50 mL), dry over anhydrous

MgSO₄, filter, and concentrate under reduced pressure to obtain the crude solid.

Purification: The crude 4-formylcinnamic acid can be purified by recrystallization from an

ethanol/water mixture or by column chromatography on silica gel if significant impurities are

present.[10]

Protocol 2: Chemoselective Wittig Reaction
The Wittig reaction is a cornerstone of organic synthesis for creating alkenes from carbonyl

compounds and phosphonium ylides.[11][12] This protocol uses terephthalaldehyde, where

one aldehyde group reacts selectively with a stabilized phosphorus ylide to form the cinnamic

acid backbone.

Principle & Causality
The reaction involves two stages: preparation of the Wittig reagent and its subsequent reaction

with the aldehyde.[13] (Carbethoxymethyl)triphenylphosphonium bromide is deprotonated with

a base to form the ylide. This ylide then attacks one aldehyde of terephthalaldehyde. Using a

slight excess of the dialdehyde favors mono-addition. The resulting ester is then hydrolyzed to

the carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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